Cas no 827324-23-2 (Benzoic acid, 2-(2-acetyl-3-oxobutyl)-4-bromo-, methyl ester)

• Product Name: Benzoic acid, 2-(2-acetyl-3-oxobutyl)-4-bromo-, methyl ester
• CAS No: 827324-23-2
• MF: C₁₄H₁₅BrO₄
• MW: 327.170503854752
• CID: 684650
• PubChem ID: 71417516
• Update Time: 2025-04-19

Benzoic acid, 2-(2-acetyl-3-oxobutyl)-4-bromo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(2-acetyl-3-oxobutyl)-4-bromo-, methyl ester
• methyl 2-(2-acetyl-3-oxobutyl)-4-bromobenzoate
• 827324-23-2
• DTXSID10836852

• Inchi： 1S/C14H15BrO4/c1-8(16)13(9(2)17)7-10-6-11(15)4-5-12(10)14(18)19-3/h4-6,13H,7H2,1-3H3
• InChI Key： HTHLCCTXQRTGPV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OC)=C(C=1)CC(C(C)=O)C(C)=O

Computed Properties

• Exact Mass: 326.01537g/mol
• Monoisotopic Mass: 326.01537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 60.4Ų